N-Hydroxy-11-azaartemisinin

Specification

• CAS No.: 1086409-82-6
• Molecular Formula: C₁₅H₂₃NO₅
• Molecular Weight: 297.35
• IUPAC Name: (1R,4S,5R,8S,9R,12R,13R)-11-hydroxy-1,5,9-trimethyl-14,15,16-trioxa-11-azatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one
• Standard InChI: InChI=1S/C15H23NO5/c1-8-4-5-11-9(2)12(17)16(18)13-15(11)10(8)6-7-14(3,19-13)20-21-15/h8-11,13,18H,4-7H2,1-3H3/t8-,9-,10+,11+,13-,14-,15-/m1/s1
• SMILES: CC1CCC2C(C(=O)N(C3C24C1CCC(O3)(OO4)C)O)C

Introduction

Chemical Structure and Relationship to Artemisinin

N-Hydroxy-11-azaartemisinin is a derivative of 11-azaartemisinin, which itself is structurally related to artemisinin, the active ingredient extracted from Artemisia annua L. (sweet wormwood). The defining structural characteristic of N-Hydroxy-11-azaartemisinin is the incorporation of a nitrogen atom at the 11th position of the artemisinin framework, with an additional hydroxy group attached to this nitrogen. This modification creates a unique chemical entity while preserving the critical endoperoxide bridge essential for antimalarial activity.

The compound maintains the core 1,2,4-trioxane ring structure found in artemisinin, which is crucial for its biological activity. Like other artemisinin derivatives, N-Hydroxy-11-azaartemisinin contains an endoperoxide linkage that plays a vital role in its mechanism of action against Plasmodium parasites.

Molecular Structure Features

The molecular structure of N-Hydroxy-11-azaartemisinin contains several key features that contribute to its biological properties:

• The endoperoxide bridge (O-O bond) within the 1,2,4-trioxane ring system

• The nitrogen substitution at the C11 position, creating the "aza" designation

• The hydroxyl group attached to the nitrogen atom

• The preserved sesquiterpene lactone skeleton from the parent artemisinin

The molecular electrostatic potential (MEP) maps of N-Hydroxy-11-azaartemisinin show similarity to artemisinin in the 1,2,4-trioxane ring region, with concentrated electron density indicating potential for high biological activity. This structural feature makes the compound susceptible to electrophilic attack in the most negative MEP region, ranging from approximately -130.52 to -114.21 kcal/mol.

Synthesis and Development

Synthetic Pathways

N-Hydroxy-11-azaartemisinin belongs to a series of amino- and hydroxy-functionalized 11-aza prototypes that have been synthesized from artemisinin. According to research, an efficient conversion of artemisinin into these new prototypes has been achieved on a multigram scale. Specifically, N-Hydroxy-11-azaartemisinin (identified as prototype 11 in some studies) was synthesized by reacting artemisinin with hydroxylamine.

The general synthetic pathway involves:

• Starting with pure artemisinin

• Reacting with hydroxylamine under controlled conditions

• Purification of the resulting N-Hydroxy-11-azaartemisinin

• Potential further conversion to corresponding ethers to create derivative compounds

The synthesis method has been optimized to provide high yields, making it feasible for scaled production of this compound for research and potential therapeutic applications.

Chemical Modifications

Further chemical modifications of N-Hydroxy-11-azaartemisinin have been explored to enhance its properties. Research indicates that the compound can be converted into corresponding ethers with high yields. These modifications may help optimize pharmacokinetic properties, enhance antimalarial activity, or reduce potential side effects.

Mechanism of Action

Interaction with Biological Targets

The antimalarial activity of N-Hydroxy-11-azaartemisinin, like artemisinin, is believed to primarily depend on its interaction with iron in the malaria parasite's food vacuole. The compound interacts effectively with biological targets associated with malaria parasites, particularly the heme molecule, which is a byproduct of hemoglobin digestion by the parasite.

Research indicates that N-Hydroxy-11-azaartemisinin likely targets the parasite's heme detoxification process. Inside the parasite, the endoperoxide moiety reacts with iron in heme, leading to the production of free radicals that damage the parasite's cellular components, eventually causing parasite death.

Antimalarial Activity and Efficacy

Activity Against Plasmodium falciparum

N-Hydroxy-11-azaartemisinin exhibits significant biological activity, particularly as an antimalarial agent. Research indicates that it possesses high-order antimalarial activity, comparable to or potentially exceeding that of artemisinin, its parent compound.

The antimalarial efficacy of N-Hydroxy-11-azaartemisinin and related N-11-azaartemisinins has been evaluated against Plasmodium falciparum, the parasite responsible for the most severe form of malaria in humans. Structure-activity relationship studies of various N-11-azaartemisinins provide context for understanding the relative efficacy of these compounds.

Activity Against Multidrug-Resistant Malaria

One of the most promising aspects of N-Hydroxy-11-azaartemisinin is its potential efficacy against multidrug-resistant malaria parasites. Research has shown that some compounds in this class have demonstrated high activity against multidrug-resistant malaria in mice when administered orally. This characteristic makes N-Hydroxy-11-azaartemisinin particularly valuable in the context of increasing antimalarial drug resistance globally.

Structure-Activity Relationships

Key Structural Features for Biological Activity

The structure-activity relationship studies of N-11-azaartemisinins provide valuable insights into the features that contribute to antimalarial efficacy. These studies reveal several important trends:

• The presence of the endoperoxide linkage is essential for antimalarial activity in all N-11-azaartemisinins

• N-carbonyl derivatives with nitro substituents on aromatic rings show higher antimalarial activity than artemisinin itself

• In N-sulfonyl derivatives with monosubstituted aromatic rings, activity increases with the electronegativity of the substituent

• N-sulfonyl compounds with disubstituted rings containing electronegative substituents (such as Cl and NO2) show significantly enhanced activity

These findings suggest that the antimalarial activity of N-Hydroxy-11-azaartemisinin likely benefits from both the core azaartemisinin structure and the specific hydroxyl substitution on the nitrogen atom.

Molecular Properties Influencing Efficacy

Research using supervised machine learning methods has identified several molecular properties that influence the antimalarial efficacy of N-11-azaartemisinins:

• εLUMO+1 (one level above lowest unoccupied molecular orbital energy)

• d(C6-C5) (distance between C6 and C5 atoms)

• Total Surface Area (TSA)

These properties have been shown to effectively classify N-11-azaartemisinins into different activity classes, with compounds exhibiting more favorable antimalarial properties generally showing lower values for εLUMO+1 combined with lower values for d(C6-C5) and TSA.

Research Methodology and Classification Models

Advanced Analytical Approaches

Researchers have employed various sophisticated analytical methods to investigate N-11-azaartemisinins, including N-Hydroxy-11-azaartemisinin. These approaches include:

• Molecular Electrostatic Potential (MEP) mapping to identify key structural features

• Ligand-receptor interaction studies to understand binding mechanisms

• Supervised machine learning methods for property classification, including:

  • Principal Component Analysis (PCA)

  • Hierarchical Cluster Analysis (HCA)

  • K-Nearest Neighbors (KNN)

  • Soft Independent Modeling of Class Analogy (SIMCA)

  • Stepwise Discriminant Analysis (SDA)

These methodologies have provided valuable insights into the structure-activity relationships and potential antimalarial efficacy of N-Hydroxy-11-azaartemisinin and related compounds.

Classification Models for N-11-azaartemisinins

Research has established classification models that can predict the antimalarial potential of N-11-azaartemisinins based on their molecular properties. These models have successfully classified compounds into two main classes:

• "cha" class - generally exhibiting favorable antimalarial properties

• "cla" class - typically showing less favorable antimalarial characteristics

The classification is based primarily on three key properties: εLUMO+1, d(C6-C5), and TSA. Compounds in the "cha" class generally exhibit lower values for these properties compared to those in the "cla" class.

Table 1: Properties Influencing Classification of N-11-azaartemisinins

Property	"cha" Class	"cla" Class	Influence on Activity
εLUMO+1	Lower values	Higher values	Lower values correlate with higher activity
d(C6-C5)	Lower values	Higher values	Shorter distance benefits activity
TSA	Lower values	Higher values	Smaller surface area often yields better activity

These classification models demonstrate high reliability, with correct classification rates of 100% reported for KNN, SIMCA, and SDA methods.

Comparative Analysis with Other Artemisinin Derivatives

Structural Comparison

N-Hydroxy-11-azaartemisinin represents one of several azaartemisinin derivatives that have been developed to enhance the antimalarial properties of the parent compound. Comparing these derivatives provides insights into the structure-activity relationships and optimal molecular configurations:

• Artemisinin (parent compound): Contains the core 1,2,4-trioxane ring with an endoperoxide bridge

• 11-Azaartemisinin: Nitrogen substitution at C11 position

• N-Hydroxy-11-azaartemisinin: Hydroxyl group attached to the nitrogen at C11 position

• N-Carbonyl-11-azaartemisinins: Carbonyl group attached to nitrogen, often with additional substituents

• N-Sulfonyl-11-azaartemisinins: Sulfonyl group attached to nitrogen with various substituents

The specific nitrogen modification in N-Hydroxy-11-azaartemisinin appears to enhance biological properties while maintaining the essential antimalarial mechanism of action.

Future Research Directions

Areas for Further Investigation

Several key areas warrant further investigation to fully understand and optimize the potential of N-Hydroxy-11-azaartemisinin:

• Detailed pharmacokinetic and pharmacodynamic studies to determine optimal dosing regimens

• Further refinement of the synthesis process for industrial-scale production

• Additional structure modifications to enhance bioavailability and reduce potential toxicity

• Clinical trials to establish safety and efficacy in humans

• Long-term stability studies under various environmental conditions

Continued research using computational methods and experimental approaches will help optimize the molecular structure and enhance the therapeutic potential of N-Hydroxy-11-azaartemisinin against malaria and potentially other diseases.